Cas no 69584-57-2 (5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2))

• Product Name: 5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
• CAS No: 69584-57-2
• MF: C₁₄H₂₅Cl₂N₃
• MW: 306.274401426315
• CID: 507313
• PubChem ID: 3053201
• Update Time: 2025-04-19

5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
• N,N-dimethyl-3-(6,7,8,9-tetrahydropyrido[3,2-b]azepin-5-yl)propan-1-amine,dihydrochloride
• 5H-Pyrido(3,2-b)azepine-5-propanamine, 6,7,8,9-tetrahydro-N,N-dimethyl-, dihydrochloride
• (Dimethylamino-3' propyl)-1 tetrahydro-2,3,4,5 1H-pyrido(3,2-b)azepine [French]
• 69584-57-2
• N,N-Dimethyl-6,7,8,9-tetrahydro-5H-pyrido(3,2-b)azepine-5-propanamine dihydrochloride
• (Dimethylamino-3' propyl)-1 tetrahydro-2,3,4,5 1H-pyrido(3,2-b)azepine
• DTXSID80219850

• Inchi： 1S/C14H23N3.2ClH/c1-16(2)10-6-12-17-11-4-3-7-13-14(17)8-5-9-15-13;;/h5,8-9H,3-4,6-7,10-12H2,1-2H3;2*1H
• InChI Key： UZXUDSANHCJZEW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2=CC=CN=C2CCCC1)CCCN(C)C

Computed Properties

• Exact Mass: 305.14285
• Monoisotopic Mass: 305.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Boiling Point: 359°Cat760mmHg
• Flash Point: 170.9°C
• PSA: 19.37